Cas no 109803-47-6 (5-Chloro-4-methoxy-2-methylbenzoic acid)

• Product Name: 5-Chloro-4-methoxy-2-methylbenzoic acid
• CAS No: 109803-47-6
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 2169906
• PubChem ID: 13897355
• Update Time: 2023-08-05

5-Chloro-4-methoxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-methoxy-2-methylbenzoic acid
• 4-methoxy-5-chloro-2-methylbenzoic acid
• NE42163

• Inchi： 1S/C9H9ClO3/c1-5-3-8(13-2)7(10)4-6(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： AHFTWOUIHLEZHE-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C)C=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives